Cas no 1077-24-3 (3-(4-Methylphenyl)aminopropanenitrile)

• Product Name: 3-(4-Methylphenyl)aminopropanenitrile
• CAS No: 1077-24-3
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 233055
• PubChem ID: 1809626
• Update Time: 2025-04-19

3-(4-Methylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(4-methylphenyl)amino]-
• 3-(4-methylanilino)propanenitrile
• 3-P-TOLYLAMINO-PROPIONITRILE
• 3-(p-toluidino)propanenitrile
• 3-(p-tolylamino)propionitrile
• 3-[(4-methylphenyl)amino]propanenitrile
• 3-[N-(4-methylphenyl)amino]propanenitrile
• 4-methyl-N-cyanomethyl-p-toluidine
• AC1LXX58
• AC1Q2ML8
• AC1Q2ML9
• CH2(CN)CH2NH(Tol-p)
• CTK8F5193
• N-cyanoethyl-p-toluidine
• SureCN6161907
• 3-(P-TOLUIDINO)PROPIONITRILE
• SCHEMBL6161907
• CS-0117668
• Z56887629
• MKXMURBQSSTNIT-UHFFFAOYSA-N
• Propanenitrile, 3-[(4-methylphenyl)amino]-
• EN300-04180
• AKOS001065180
• 1077-24-3
• BAA07724
• 3-(p-Tolylamino)propanenitrile
• SB76631
• DTXSID80365220
• G33250
• 3-(4-Methylphenyl)aminopropanenitrile

• Inchi： 1S/C10H12N2/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6,12H,2,8H2,1H3
• InChI Key： MKXMURBQSSTNIT-UHFFFAOYSA-N
• SMILES： N(CCC#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82